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Compound of Interest

Compound Name: (2E,62)-Octa-2,6-dienol

Cat. No.: B15177660

(2E,6Z)-Octa-2,6-dienol is a fatty alcohol with a linear eight-carbon chain containing two
double bonds. The designation "(2E,6Z)" specifies the stereochemistry of these double bonds.

IUPAC Name: (2E,6Z)-octa-2,6-dien-1-ol[1]

Synonyms:

(2E,6Z)-Octa-2,6-dienol

octa-2,6-dien-1-ol

2,6-Octadien-1-ol, (E,Z)-

CAS Number: 97259-62-6[1]

Quantitative Data

The following table summarizes the computed physicochemical properties of (2E,6Z)-Octa-2,6-
dienol. Experimental data for this specific isomer is not readily available.
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Property Value Source
Molecular Formula CsH140 PubChem[1]
Molecular Weight 126.20 g/mol PubChem[1]
XLogP3 1.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Exact Mass 126.104465 g/mol PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis of (2E,6Z)-Octa-2,6-dienol are not readily
found in the surveyed literature. However, the synthesis of the related and commercially
important acyclic monoterpenoid, geraniol ((2E)-3,7-dimethylocta-2,6-dien-1-ol), is well-
documented. The following protocol for the conversion of linalool to geraniol provides a relevant
example of synthetic methodology in this class of compounds.

Example Protocol: Synthesis of Geraniol from Linalool

This method involves the acid-catalyzed rearrangement of linalool to geraniol.

Materials:

Linalool

Tetrabutyl titanate

Vanadium derivative catalyst

Reaction kettle with heating and stirring capabilities

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://www.benchchem.com/product/b15177660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Apparatus for hydrolysis and vacuum rectification

Procedure:

To a reaction kettle, add linalool, tetrabutyl titanate, and a vanadium derivative catalyst.

Heat the mixture to a temperature range of 160-180°C.

Stir the reaction mixture continuously for 10-16 hours.

After the reaction is complete, perform hydrolysis on the mixture.

Purify the product by rectification under reduced pressure.

Collect the final product, geraniol.

Biological Activity and Signaling Pathways

There is a lack of specific information regarding the biological activity and involvement in
signaling pathways for (2E,6Z)-Octa-2,6-dienol. In contrast, the biological pathways of geraniol
have been a subject of study, particularly its degradation pathway in various organisms.

Geraniol Degradation Pathway

In organisms such as Pseudomonas aeruginosa, geraniol is catabolized through a series of
enzymatic reactions. This pathway typically involves the oxidation of the primary alcohol to an
aldehyde and then to a carboxylic acid, which is then further metabolized.[2]

The following diagram illustrates the initial steps of the geraniol degradation pathway.
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Caption: Initial steps of the geraniol degradation pathway.
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This guide provides the available technical information for (2E,6Z)-Octa-2,6-dienol and uses
the well-characterized compound, geraniol, as a practical example for experimental and
biological contexts. This approach offers valuable insights for researchers working with related
fatty alcohols and terpenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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